Cas no 1806298-17-8 (2',3'-Dibromo-4',6'-difluoroacetophenone)

• Product Name: 2',3'-Dibromo-4',6'-difluoroacetophenone
• CAS No: 1806298-17-8
• MF: C₈H₄Br₂F₂O
• MW: 313.92156791687
• CID: 4973438
• Update Time: 2025-10-28

2',3'-Dibromo-4',6'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dibromo-4',6'-difluoroacetophenone

• Inchi： 1S/C8H4Br2F2O/c1-3(13)6-4(11)2-5(12)7(9)8(6)10/h2H,1H3
• InChI Key： FCIQTRIVYGROKC-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1C(C)=O)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 2',3'-Dibromo-4',6'-difluoroacetophenone

2',3'-Dibromo-4',6'-difluoroacetophenone (CAS No. 1806298-17-8): A Comprehensive Overview

2',3'-Dibromo-4',6'-difluoroacetophenone (CAS No. 1806298-17-8) is a specialized fluorinated and brominated acetophenone derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique halogen substitution pattern, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its molecular structure, featuring both bromine and fluorine atoms, enhances its reactivity and selectivity in various chemical transformations.

The growing demand for halogenated acetophenones in research and industrial applications has positioned 2',3'-Dibromo-4',6'-difluoroacetophenone as a compound of interest. Researchers are particularly drawn to its potential in synthesizing fluorinated pharmaceuticals, agrochemicals, and specialty chemicals. The presence of fluorine atoms in the molecule often improves metabolic stability and bioavailability, making it a valuable scaffold in drug discovery.

One of the key applications of 2',3'-Dibromo-4',6'-difluoroacetophenone lies in its role as a precursor for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic frameworks, which are essential in the development of new therapeutic agents. Additionally, the compound's electron-withdrawing properties due to the halogen substituents make it an excellent candidate for studying reaction mechanisms and catalysis.

In the context of current trends, the scientific community is increasingly focusing on sustainable synthesis methods for halogenated compounds. 2',3'-Dibromo-4',6'-difluoroacetophenone is no exception, with researchers exploring greener alternatives like photochemical and electrochemical bromination techniques. These methods align with the global push toward environmentally friendly chemistry, reducing the reliance on traditional halogenation processes that often involve hazardous reagents.

Another area of interest is the compound's potential in material science. Fluorinated and brominated aromatic compounds are known for their ability to modify the electronic properties of polymers and small molecules. This makes 2',3'-Dibromo-4',6'-difluoroacetophenone a candidate for developing advanced materials with applications in organic electronics, such as OLEDs and photovoltaic devices.

From a market perspective, the demand for 2',3'-Dibromo-4',6'-difluoroacetophenone is expected to rise, driven by its utility in high-value industries. Pharmaceutical companies, in particular, are investing in fluorinated building blocks to enhance drug efficacy and patentability. The compound's unique structural features also make it a subject of academic research, with numerous studies exploring its reactivity and potential applications.

Handling and storage of 2',3'-Dibromo-4',6'-difluoroacetophenone require standard laboratory precautions. It should be stored in a cool, dry place, away from direct sunlight and moisture. Proper personal protective equipment (PPE), including gloves and safety goggles, is recommended when working with this compound to ensure safe handling.

In summary, 2',3'-Dibromo-4',6'-difluoroacetophenone (CAS No. 1806298-17-8) is a multifaceted compound with broad applications in organic synthesis, pharmaceuticals, and material science. Its unique halogenated structure and reactivity profile make it a valuable tool for researchers and industries alike. As the scientific community continues to explore sustainable and innovative uses for halogenated compounds, this acetophenone derivative is poised to play a pivotal role in future advancements.